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Compound of Interest

Compound Name: Org37684

Cat. No.: B1677479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Org 37684 is a potent and selective agonist for the serotonin 5-HT2C receptor, a G protein-

coupled receptor predominantly expressed in the central nervous system. Activation of the 5-

HT2C receptor is implicated in the regulation of mood, appetite, and other neuropsychiatric

functions. Consequently, Org 37684 is a valuable research tool for investigating the therapeutic

potential of 5-HT2C receptor modulation in conditions such as obesity, obsessive-compulsive

disorder (OCD), and depression. These application notes provide detailed protocols for the

preparation, storage, and experimental use of Org 37684.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Org 37684 is presented in Table 1.

Property Value

IUPAC Name
(3S)-3-[(5-methoxy-2,3-dihydro-1H-inden-4-

yl)oxy]pyrrolidine

Molecular Formula C₁₄H₁₉NO₂

Molecular Weight 233.31 g/mol

Appearance Crystalline solid

Purity ≥95%
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Solution Preparation and Storage
Proper preparation and storage of Org 37684 solutions are critical for maintaining its stability

and ensuring experimental reproducibility.

Solubility Information
Solvent Solubility

DMSO (Dimethyl Sulfoxide) Soluble

Dimethyl Formamide Soluble

Aqueous Buffers (e.g., PBS) Sparingly soluble

Recommended Solvents and Stock Solution Preparation
For most biological applications, it is recommended to first prepare a concentrated stock

solution of Org 37684 in an organic solvent like DMSO.

Protocol for Preparing a 10 mM DMSO Stock Solution:

Weighing: Accurately weigh the desired amount of solid Org 37684 in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

2.33 mg of Org 37684.

Dissolving: Add the appropriate volume of high-purity DMSO to the tube. For the example

above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming

in a water bath (not exceeding 40°C) may aid in dissolution.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store these aliquots at -20°C.

Preparation of Aqueous Working Solutions
To prepare a working solution in an aqueous buffer (e.g., PBS, pH 7.2), dilute the DMSO stock

solution with the buffer of choice. It is important to note that direct dissolution of Org 37684 in
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aqueous buffers is not recommended due to its limited solubility.

Protocol for Preparing a Working Solution:

Thaw: Thaw a single-use aliquot of the Org 37684 DMSO stock solution at room

temperature.

Dilution: Add the required volume of the DMSO stock solution to the aqueous buffer to

achieve the desired final concentration. For example, to prepare 1 mL of a 100 µM working

solution, add 10 µL of the 10 mM DMSO stock solution to 990 µL of the aqueous buffer.

Mixing: Mix the solution gently but thoroughly by inversion or pipetting. Avoid vigorous

vortexing, which can cause precipitation.

Use: Use the freshly prepared aqueous solution immediately. It is not recommended to store

aqueous solutions for more than one day.

Storage and Stability
Form Storage Temperature Stability

Solid -20°C ≥ 4 years

DMSO Stock Solution -20°C Stable for several months

Aqueous Working Solution Room Temperature or 4°C Use within one day

Signaling Pathway
Org 37684 exerts its effects by activating the 5-HT2C receptor, which is coupled to the Gq/11

G-protein. This initiates a downstream signaling cascade involving phospholipase C (PLC).
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Figure 1. 5-HT2C Receptor Signaling Pathway.

Experimental Protocols
The following is an example of an experimental protocol for an in vivo study investigating the

effect of Org 37684 on food intake in rodents.

Experimental Workflow
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To cite this document: BenchChem. [Application Notes and Protocols for Org 37684].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677479#org37684-solution-preparation-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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